2-(2-Ethenoxyethoxy)ethanol;phosphorous acid
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Overview
Description
2-(2-Ethenoxyethoxy)ethanol: is an organic compound with the molecular formula C6H12O3 . It is a colorless liquid that is commonly used as a solvent in various industrial applications. Phosphorous acid , on the other hand, is a phosphorus oxoacid with the formula H3PO3 . It is a colorless solid that is used in the preparation of phosphite salts, which are used as reducing agents in chemical synthesis.
Preparation Methods
2-(2-Ethenoxyethoxy)ethanol: is typically synthesized through the ethoxylation of ethanol. This process involves the reaction of ethanol with ethylene oxide in the presence of a catalyst to produce the desired compound . The reaction conditions usually include moderate temperatures and pressures to ensure optimal yield.
Phosphorous acid: is commonly prepared by the hydrolysis of phosphorus trichloride (PCl3). The reaction involves the addition of water to phosphorus trichloride, resulting in the formation of phosphorous acid and hydrochloric acid . The reaction is typically carried out under controlled conditions to prevent the formation of unwanted by-products.
Chemical Reactions Analysis
2-(2-Ethenoxyethoxy)ethanol: undergoes various chemical reactions, including:
Oxidation: It can be oxidized to form corresponding aldehydes or carboxylic acids.
Reduction: It can be reduced to form simpler alcohols.
Substitution: It can undergo nucleophilic substitution reactions to form ethers or esters.
Common reagents used in these reactions include oxidizing agents like potassium permanganate (KMnO4) and reducing agents like lithium aluminum hydride (LiAlH4). The major products formed from these reactions depend on the specific conditions and reagents used.
Phosphorous acid: primarily undergoes oxidation reactions to form phosphoric acid (H3PO4). It can also act as a reducing agent in various chemical reactions, converting other compounds to their reduced forms .
Scientific Research Applications
2-(2-Ethenoxyethoxy)ethanol: is widely used as a solvent in the formulation of dyes, paints, inks, and resins . It is also used in the textile industry for setting the twist and conditioning yarns and cloth. Additionally, it serves as a penetration enhancer in cosmetics and personal care products, such as face creams, deodorants, and hair dyes .
Phosphorous acid: is used in the preparation of phosphite salts, which are employed as reducing agents in chemical synthesis. It is also used in agriculture as a fungicide and fertilizer additive to promote plant growth and protect against diseases .
Mechanism of Action
The mechanism of action of 2-(2-Ethenoxyethoxy)ethanol primarily involves its role as a solvent. It helps dissolve various substances, facilitating chemical reactions and improving the application properties of products in which it is used.
Phosphorous acid: exerts its effects through its reducing properties. It donates electrons to other compounds, converting them to their reduced forms. This mechanism is particularly useful in chemical synthesis and agricultural applications .
Comparison with Similar Compounds
2-(2-Ethenoxyethoxy)ethanol: is similar to other glycol ethers, such as 2-(2-Methoxyethoxy)ethanol and 2-(2-Butoxyethoxy)ethanol . These compounds share similar solvent properties and are used in various industrial applications . 2-(2-Ethenoxyethoxy)ethanol is unique in its specific applications in the textile and cosmetic industries.
Phosphorous acid: can be compared to phosphoric acid (H3PO4) and hypophosphorous acid (H3PO2). While all three are phosphorus oxoacids, they differ in their oxidation states and chemical propertiesPhosphorous acid is a strong reducing agent, whereas phosphoric acid is a weak acid commonly used in food and beverage industries .
Properties
CAS No. |
89784-74-7 |
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Molecular Formula |
C18H39O12P |
Molecular Weight |
478.5 g/mol |
IUPAC Name |
2-(2-ethenoxyethoxy)ethanol;phosphorous acid |
InChI |
InChI=1S/3C6H12O3.H3O3P/c3*1-2-8-5-6-9-4-3-7;1-4(2)3/h3*2,7H,1,3-6H2;1-3H |
InChI Key |
LIGPZARTUZXRMU-UHFFFAOYSA-N |
Canonical SMILES |
C=COCCOCCO.C=COCCOCCO.C=COCCOCCO.OP(O)O |
Origin of Product |
United States |
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